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Compound of Interest

Compound Name: Flubendiamide

Cat. No.: B033115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core molecular and

physicochemical properties of flubendiamide, a potent insecticide. The document details its

molecular weight, chemical characteristics, and the experimental protocols utilized for their

determination. Furthermore, it elucidates the compound's mechanism of action through a

detailed signaling pathway.

Core Molecular and Physicochemical Properties
Flubendiamide is a synthetic insecticide belonging to the diamide class. Its chemical and

physical properties are crucial for understanding its environmental fate, biological activity, and

for the development of analytical methods.
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Property Value Source(s)

Molecular Weight 682.39 g/mol [1][2][3][4][5][6]

Molecular Formula C23H22F7IN2O4S [1][4][5][6]

IUPAC Name

N²-[1,1-Dimethyl-2-

(methylsulfonyl)ethyl]-3-iodo-

N¹-{2-methyl-4-[1,2,2,2-

tetrafluoro-1-

(trifluoromethyl)ethyl]phenyl}-1,

2-benzenedicarboxamide

[5]

CAS Number 272451-65-7 [1][6][7]

Appearance White crystalline powder [2]

Physicochemical Data
Property Value Source(s)

Melting Point 217.5–220.7 °C [2]

Density 1.659 g/cm³ [2]

Water Solubility 0.0003 g/L [2]

Solubility in Acetone 102 g/L [2]

Experimental Protocols
The determination of flubendiamide's molecular weight and its quantification in various

matrices are primarily achieved through mass spectrometry, often coupled with liquid

chromatography.

Determination of Molecular Weight by Mass
Spectrometry
Objective: To accurately determine the molecular weight of flubendiamide.
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Methodology: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is a standard

and highly accurate method for determining the molecular weight of compounds like

flubendiamide.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Mass Spectrometer (e.g., Quadrupole Time-of-Flight, Triple Quadrupole)

Electrospray Ionization (ESI) source

Procedure:

Standard Preparation: A standard solution of flubendiamide of known concentration is

prepared in a suitable solvent, such as acetonitrile.

Chromatographic Separation: The flubendiamide standard is injected into the HPLC

system. A C18 column is typically used for separation. The mobile phase often consists of a

gradient of acetonitrile and water.

Ionization: The eluent from the HPLC is introduced into the ESI source of the mass

spectrometer. ESI generates charged droplets, and as the solvent evaporates, it produces

protonated molecules [M+H]⁺ or other adducts of flubendiamide.

Mass Analysis: The ions are guided into the mass analyzer. In full-scan mode, the mass-to-

charge ratio (m/z) of the intact molecule is measured, providing the molecular weight. For

flubendiamide, a prominent ion corresponding to its molecular weight would be observed.

Tandem Mass Spectrometry (MS/MS): For structural confirmation, the precursor ion (the

protonated molecule) is selected and subjected to collision-induced dissociation (CID). This

process fragments the molecule, and the resulting fragment ions are analyzed. The

fragmentation pattern provides a unique fingerprint of the molecule. Common fragment ions

for flubendiamide have been reported.[5]

Mode of Action: Signaling Pathway
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Flubendiamide exerts its insecticidal effect by targeting the ryanodine receptors (RyRs) in

insect muscle cells. This leads to an uncontrolled release of intracellular calcium, causing

muscle contraction, paralysis, and ultimately, death of the insect.
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Caption: Signaling pathway of flubendiamide's mode of action.

Experimental Workflow: Flubendiamide Analysis
The analysis of flubendiamide from various matrices, such as environmental or biological

samples, follows a standardized workflow to ensure accurate quantification.
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Caption: General workflow for the analysis of flubendiamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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